Cas no 370584-35-3 (1H-Pyrrole-1-propanoicacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-)

• Product Name: 1H-Pyrrole-1-propanoicacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-
• CAS No: 370584-35-3
• MF: C₁₆H₁₇NO₆
• MW: 319.309284925461
• CID: 311769
• PubChem ID: 2889236
• Update Time: 2025-07-14

1H-Pyrrole-1-propanoicacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-propanoicacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-
• 3-[3-Acetyl-4-hydroxy-2-(4-methoxy-phenyl)-5-oxo-2,5-dihydro-pyrrol-1-yl]-propionic acid
• 3-[3-acetyl-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-2H-pyrrol-1-yl]propanoic acid
• A923611
• BB 0256639
• DTXSID90387418
• AB00103469-01
• FT-0677206
• 3-(3-Acetyl-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)propanoicacid
• AKOS000300831
• AKOS016344061
• 3-[3-Acetyl-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl]propanoic acid
• 3-(3-Acetyl-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-2,5-dihydro-1H-pyrrol-1-yl)propanoic acid
• 3-[3-Acetyl-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-2,5-dihydro-pyrrol-1-yl]-propionic acid
• Cambridge id 6172502
• 370584-35-3
• STL553867

• MDL： MFCD02159083
• Inchi： 1S/C16H17NO6/c1-9(18)13-14(10-3-5-11(23-2)6-4-10)17(8-7-12(19)20)16(22)15(13)21/h3-6,14,21H,7-8H2,1-2H3,(H,19,20)
• InChI Key： NJKMDJJVFBMYSA-UHFFFAOYSA-N
• SMILES： OC1C(N(CCC(=O)O)C(C2C=CC(=CC=2)OC)C=1C(C)=O)=O

Computed Properties

• Exact Mass: 319.10600
• Monoisotopic Mass: 319.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Boiling Point: 621.8°Cat760mmHg
• Flash Point: 329.9°C
• PSA: 104.14000
• LogP: 1.39220

1H-Pyrrole-1-propanoicacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 1H-Pyrrole-1-propanoicacid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo-

Introduction to 1H-Pyrrole-1-propanoic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo and Its Significance in Modern Chemical Biology

The compound with the CAS number 370584-35-3, identified as 1H-Pyrrole-1-propanoic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its pyrrole core and a variety of functional groups, has garnered attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound includes an acetyl group, hydroxyl groups, and a methoxy-substituted phenyl ring, which collectively contribute to its unique chemical properties and biological activities.

Recent advancements in the field of medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. Pyrrole derivatives, in particular, have been extensively studied for their diverse pharmacological effects. The CAS number 370584-35-3 corresponds to a compound that embodies many of the structural features sought after in drug discovery programs. The presence of a carboxylic acid moiety at the 1-position of the pyrrole ring, combined with an acetyl group at the 3-position, suggests potential for further derivatization and functionalization. These modifications can be strategically employed to enhance binding affinity, metabolic stability, and overall pharmacological efficacy.

The 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo moiety introduces additional complexity to the molecule, which may contribute to its interaction with biological targets. For instance, the hydroxyl group at the 4-position could participate in hydrogen bonding interactions with protein or nucleic acid receptors, while the methoxy-substituted phenyl ring may influence solubility and cell membrane permeability. Such features are critical considerations in the optimization of lead compounds for therapeutic use.

In the context of current research, this compound has shown promise as a scaffold for developing inhibitors targeting various enzymes and receptors involved in metabolic pathways. Studies have demonstrated that pyrrole-based molecules can exhibit inhibitory activity against enzymes such as kinases and cytochrome P450 enzymes, which are key players in drug metabolism and signaling pathways. The specific arrangement of functional groups in 1H-Pyrrole-1-propanoic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo may confer selectivity for certain biological targets over others, making it a valuable candidate for further investigation.

Moreover, the compound's structural motifs align with those found in natural products and existing pharmaceuticals, suggesting potential synergies with ongoing drug development efforts. The acetyl group and hydroxyl functionalities provide multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications. For example, introduction of amine or ester groups could enhance bioavailability or target specificity.

Recent computational studies have also highlighted the significance of molecular geometry and electronic distribution in determining biological activity. The three-dimensional structure of 1H-Pyrrole-1-propanoic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo, as predicted by molecular modeling techniques, reveals potential binding pockets that could accommodate biological targets. These predictions are supported by experimental data from crystallographic studies of similar compounds, which have provided insights into how such molecules interact with proteins.

The role of 1H-Pyrrole-1-propanoic Acid, 3-acetyl-2,5-dihydro-4-hydroxy-2-(4-methoxyphenyl)-5-oxo in drug discovery is further underscored by its potential as a chiral intermediate. The presence of stereogenic centers allows for the synthesis of enantiomerically pure forms, which can exhibit differential biological activity. This aspect is particularly relevant in modern pharmacology, where enantiomeric purity is often critical for therapeutic efficacy and safety.

In conclusion,1H-Pyrrole-1-propanoic Acid, 3-acetyl, 2, 5-dihydro, 4-hydroxy, and 2-(4-methoxyphenyl)-5 oxo (CAS no. 370584-35-3) represents a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents. As our understanding of biological pathways continues to evolve，this compound will likely play an important role in future drug discovery efforts，particularly as computational methods improve our ability to predict biological activity from molecular structure.